2-Tert-butoxy-5-cyclopropoxybenzaldehyde
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Description
2-Tert-butoxy-5-cyclopropoxybenzaldehyde is an aromatic aldehyde derivative featuring two distinct alkoxy substituents: a tert-butoxy group at the 2-position and a cyclopropoxy group at the 5-position of the benzaldehyde ring. This compound is of interest in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals, where such substituents modulate reactivity, solubility, and metabolic stability.
Properties
Molecular Formula |
C14H18O3 |
|---|---|
Molecular Weight |
234.29 g/mol |
IUPAC Name |
5-cyclopropyloxy-2-[(2-methylpropan-2-yl)oxy]benzaldehyde |
InChI |
InChI=1S/C14H18O3/c1-14(2,3)17-13-7-6-12(8-10(13)9-15)16-11-4-5-11/h6-9,11H,4-5H2,1-3H3 |
InChI Key |
MDZREOMHDTZMRD-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC1=C(C=C(C=C1)OC2CC2)C=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Tert-butoxy-5-cyclopropoxybenzaldehyde typically involves the reaction of appropriate benzaldehyde derivatives with tert-butyl and cyclopropyl reagents under controlled conditions. One common method includes the use of tert-butyl hydroperoxide and benzyl cyanide under metal-free conditions to form the tert-butyl ester, followed by further reactions to introduce the cyclopropoxy group .
Industrial Production Methods
While specific industrial production methods for 2-Tert-butoxy-5-cyclopropoxybenzaldehyde are not widely documented, the general approach involves large-scale organic synthesis techniques, including the use of high-purity reagents and optimized reaction conditions to ensure high yield and purity of the final product.
Chemical Reactions Analysis
Types of Reactions
2-Tert-butoxy-5-cyclopropoxybenzaldehyde undergoes various chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to form carboxylic acids.
Reduction: The aldehyde group can be reduced to form alcohols.
Substitution: The tert-butoxy and cyclopropoxy groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are typically used.
Substitution: Reagents like halogens and nucleophiles can be used for substitution reactions.
Major Products Formed
Oxidation: Carboxylic acids.
Reduction: Alcohols.
Substitution: Various substituted benzaldehyde derivatives.
Scientific Research Applications
2-Tert-butoxy-5-cyclopropoxybenzaldehyde is used in various scientific research applications, including:
Organic Synthesis: As an intermediate in the synthesis of more complex organic molecules.
Pharmaceutical Research: Potential use in the development of new drugs and therapeutic agents.
Material Science: Utilized in the creation of novel materials with specific properties.
Mechanism of Action
The mechanism of action of 2-Tert-butoxy-5-cyclopropoxybenzaldehyde involves its interaction with molecular targets through its functional groups. The aldehyde group can form covalent bonds with nucleophiles, while the tert-butoxy and cyclopropoxy groups can participate in various chemical reactions, influencing the compound’s reactivity and stability .
Comparison with Similar Compounds
Research Limitations and Gaps
Key gaps include:
- Experimental Data: No direct solubility, reactivity, or biological activity data for the target compound.
- Synthetic Pathways: Limited information on optimized synthesis or purification methods.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
